molecular formula C12H21NOSi B8362540 4-(Tertbutyidimethylsilyloxymethyl)pyridine

4-(Tertbutyidimethylsilyloxymethyl)pyridine

Cat. No. B8362540
M. Wt: 223.39 g/mol
InChI Key: QFZJWWROSMPYLR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(Tertbutyidimethylsilyloxymethyl)pyridine is a useful research compound. Its molecular formula is C12H21NOSi and its molecular weight is 223.39 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(Tertbutyidimethylsilyloxymethyl)pyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(Tertbutyidimethylsilyloxymethyl)pyridine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(Tertbutyidimethylsilyloxymethyl)pyridine

Molecular Formula

C12H21NOSi

Molecular Weight

223.39 g/mol

IUPAC Name

(2,2-dimethyl-1-pyridin-4-ylpropoxy)-dimethylsilane

InChI

InChI=1S/C12H21NOSi/c1-12(2,3)11(14-15(4)5)10-6-8-13-9-7-10/h6-9,11,15H,1-5H3

InChI Key

QFZJWWROSMPYLR-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C(C1=CC=NC=C1)O[SiH](C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of tert-butyldimethylsilyl chloride (16.6 g, 0.11 mol) and imidazole (16.3 g, 0.24 mol) in DMF (20 mL) was added 4-pyridinemethanol (10 g, 0.09 mol) and the mixture was stirred for about 1 h. The reaction mixture was poured into diethyl ether (200 mL) and the resulting solution was washed with water (100 mL). The aqueous phase was extracted with diethyl ether and the combined organic phases are washed with water, brine and dried (MgSO4). The solvent was evaporated under reduced pressure to leave 4-(tertbutyidimethylsilyloxymethyl)pyridine, 22.5 g. 1H NMR (d6-DMSO) d 8.49 (d, 2H), 7.27 (d, 2H), 4.62 (s, 2H), 0.9 (s, 9H), 0.09 (s, 6H).
Quantity
16.6 g
Type
reactant
Reaction Step One
Quantity
16.3 g
Type
reactant
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
200 mL
Type
reactant
Reaction Step Two

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